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Compound of Interest

Compound Name: Valethamate

Cat. No.: B106880 Get Quote

Valethamate, a compound requiring careful management, necessitates strict adherence to

proper disposal procedures to ensure laboratory safety and environmental protection. This

guide provides essential, immediate safety and logistical information for researchers, scientists,

and drug development professionals. Improper disposal of pharmaceuticals like Valethamate
can lead to environmental contamination; therefore, it is crucial to follow these established

protocols.[1]

Waste Classification and Handling
The initial and most critical step in the disposal of Valethamate is the determination of its waste

classification. While Valethamate Bromide is not explicitly listed as a P- or U-series hazardous

waste under the Resource Conservation and Recovery Act (RCRA), a waste product containing

it could be classified as hazardous if it exhibits characteristics of ignitability, corrosivity,

reactivity, or toxicity.[1] Consultation with your institution's Environmental Health and Safety

(EHS) department is paramount to ensure compliance with local, state, and federal regulations.

[1]

Valethamate Bromide is generally classified as harmful if swallowed, in contact with skin, or if

inhaled.[1][2][3] Therefore, appropriate Personal Protective Equipment (PPE), including safety

goggles, protective gloves, and a lab coat, should be worn when handling the compound.[2][4]

For procedures that may generate dust or aerosols, a suitable respirator and a fume hood or

other ventilated enclosure are recommended.[2][3]

Key Handling and Storage Procedures:
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Segregation: Do not mix Valethamate waste with other chemical waste streams unless

specifically instructed by your EHS department. Keep it separate from non-hazardous trash.

[1]

Container: Use a compatible container with a secure, tight-fitting lid. The original container, if

in good condition, is a suitable choice.[1]

Labeling: The container must be clearly labeled with the following information:[1]

"Hazardous Waste" (if determined to be so)

Full Chemical Name: "Valethamate Bromide"

CAS Number: 90-22-2

Hazard Indication (e.g., "Toxic," "Harmful")

Accumulation Start Date

Storage: Store the waste container in a secondary container to prevent spills or leaks and

adhere to accumulation time and volume limits for hazardous waste as specified by

regulations.[1]

Disposal Procedures
The final disposal method for Valethamate depends on its classification as either RCRA

Hazardous Waste or Non-Hazardous Pharmaceutical Waste. Under no circumstances should

Valethamate be flushed down the sewer system or disposed of in regular trash.[1][2]

If classified as RCRA Hazardous Waste: The waste must be disposed of through a licensed

hazardous waste contractor. Your institution's EHS department will coordinate the pickup and

disposal, which will likely involve incineration at a permitted hazardous waste incineration

facility.[1]

If classified as Non-Hazardous Pharmaceutical Waste: Even if not classified as RCRA

hazardous, this waste should be managed as a non-hazardous industrial waste and sent for

incineration through a licensed waste management facility.[1]
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Spill and Emergency Protocols
In the event of a spill, immediate and appropriate action is critical to mitigate exposure and

contamination.

Spill Cleanup Steps:[1]

Evacuate and Secure: Evacuate and secure the area of the spill.

Contain: Use an inert absorbent material, such as vermiculite or sand, to contain the spilled

material.

Clean: Carefully sweep or scoop up the absorbed material and place it in a labeled

hazardous waste container.

Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.

First Aid Measures:[2][3][4]

Skin Contact: Immediately take off contaminated clothing and wash the affected area with

plenty of soap and water.[2] If skin irritation persists, consult a physician.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including

under the eyelids.[2][4] Remove contact lenses if present and easy to do. Seek immediate

medical attention.[2]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.

Seek medical attention if symptoms occur.[2][4]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[2]

Quantitative Data Summary
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Parameter Value Reference

CAS Number 90-22-2 [1]

Melting Point 120 - 127 °C / 248 - 260.6 °F [4]

Hazard Classification
Harmful if swallowed, in

contact with skin, or if inhaled.
[1][2][3]
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Valethamate Waste Generated
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Caption: Logical workflow for the proper disposal of Valethamate waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b106880?utm_src=pdf-body-img
https://www.benchchem.com/product/b106880?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b106880?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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